Cas no 1238518-41-6 (6-(4-nitrophenyl)-3-azabicyclo3.2.0heptane)

• Product Name: 6-(4-nitrophenyl)-3-azabicyclo3.2.0heptane
• CAS No: 1238518-41-6
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD30488830
• CID: 5612667
• PubChem ID: 14936094
• Update Time: 2025-05-21

6-(4-nitrophenyl)-3-azabicyclo3.2.0heptane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7077381
• 6-(4-nitrophenyl)-3-azabicyclo[3.2.0]heptane
• EN300-330927
• 1238518-41-6
• 3-Azabicyclo[3.2.0]heptane, 6-(4-nitrophenyl)-
• 6-(4-nitrophenyl)-3-azabicyclo3.2.0heptane

• MDL： MFCD30488830
• Inchi： 1S/C12H14N2O2/c15-14(16)10-3-1-8(2-4-10)11-5-9-6-13-7-12(9)11/h1-4,9,11-13H,5-7H2
• InChI Key： CDWPCUWAPIPTCY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1CC2CNCC21)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 366.6±35.0 °C(Predicted)
• pka: 10.84±0.40(Predicted)

Additional information on 6-(4-nitrophenyl)-3-azabicyclo3.2.0heptane

6-(4-Nitrophenyl)-3-Azabicyclo[3.2.0]Heptane: A Comprehensive Overview

6-(4-Nitrophenyl)-3-azabicyclo[3.2.0]heptane is a compound with the CAS number 1238518-41-6, representing a unique bicyclic structure with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its distinctive chemical properties and the versatility it offers in synthetic chemistry. Recent advancements in its synthesis and characterization have further highlighted its importance in contemporary research.

The molecular structure of 6-(4-nitrophenyl)-3-azabicyclo[3.2.0]heptane is characterized by a bicyclic system, which consists of a seven-membered ring fused with a three-membered ring, containing a nitrogen atom at the 3-position. The presence of the nitro group at the para position of the phenyl ring introduces additional electronic effects, enhancing its reactivity and making it a valuable substrate for further functionalization. This structural feature has been extensively explored in recent studies, particularly in the context of drug design and material science.

Recent research has focused on the synthesis of 6-(4-nitrophenyl)-3-azabicyclo[3.2.0]heptane, employing novel methodologies that improve both yield and purity. For instance, advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, opening new avenues for its application in chiral drug development. Furthermore, computational studies have provided deeper insights into the electronic properties and conformational flexibility of this compound, which are critical for understanding its reactivity in various chemical transformations.

In terms of applications, 6-(4-nitrophenyl)-3-azabicyclo[3.2.0]heptane has shown promise in the field of medicinal chemistry as a potential lead compound for anti-inflammatory and anti-cancer drug development. Its unique bicyclic framework allows for interactions with specific biological targets, making it an attractive candidate for further pharmacological evaluation. Additionally, its role as an intermediate in the synthesis of more complex molecules has been well-documented, underscoring its importance in organic synthesis.

The study of 6-(4-nitrophenyl)-3-azabicyclo[3.2.0]heptane has also extended into materials science, where its structural rigidity and electronic properties make it a potential candidate for applications in optoelectronic devices and advanced materials. Researchers have explored its ability to form supramolecular assemblies, which could be harnessed for developing new types of sensors or energy storage systems.

Moreover, recent collaborative efforts between chemists and biologists have led to a better understanding of the biological effects of 6-(4-nitrophenyl)-3-azabicyclo[3.2.0]heptane derivatives. Preclinical studies have demonstrated their ability to modulate key signaling pathways involved in chronic inflammatory diseases, suggesting their potential as therapeutic agents.

In conclusion, 6-(4-nitrophenyl)-3-azabicyclo[3.2.0]heptane (CAS No: 1238518-41-6) stands out as a versatile compound with multifaceted applications across diverse fields of science and technology. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future research and development endeavors.